Cas no 889956-81-4 (tert-butyl 3-(4-hydroxyphenyl)piperazine-1-carboxylate)

Tert-butyl 3-(4-hydroxyphenyl)piperazine-1-carboxylate is a versatile organic compound with notable stability and reactivity. Its unique structure, characterized by a piperazine core and a hydroxyphenyl substituent, makes it suitable for various applications, including pharmaceuticals, agrochemicals, and fine chemicals. The compound exhibits excellent thermal and chemical stability, facilitating its use in high-temperature reactions and complex synthesis pathways.
tert-butyl 3-(4-hydroxyphenyl)piperazine-1-carboxylate structure
889956-81-4 structure
Product Name:tert-butyl 3-(4-hydroxyphenyl)piperazine-1-carboxylate
CAS No:889956-81-4
MF:C15H22N2O3
MW:278.346784114838
MDL:MFCD07021287
CID:714398
PubChem ID:16740845
Update Time:2025-07-19

tert-butyl 3-(4-hydroxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3-(4-Hydroxyphenyl)piperazine
    • 1-Piperazinecarboxylicacid, 3-(4-hydroxyphenyl)-, 1,1-dimethylethyl ester
    • 3-(4-HYDROXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • TERT-BUTYL 3-(4-HYDROXYPHENYL)PIPERAZINE-1-CARBOXYLATE
    • GL-0545
    • DTXSID30587713
    • MFCD07021287
    • 889956-81-4
    • FT-0660104
    • EN300-1877190
    • 3-(4-Hydroxyphenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • SCHEMBL16026535
    • AKOS005257072
    • MS-20535
    • STL556821
    • BBL103012
    • tert-butyl 3-(4-hydroxyphenyl)piperazine-1-carboxylate
    • MDL： MFCD07021287
    • Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(19)17-9-8-16-13(10-17)11-4-6-12(18)7-5-11/h4-7,13,16,18H,8-10H2,1-3H3
    • InChI Key： RIFREXHZVUBIOK-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC(=CC=2)O)C1)=O

Computed Properties

  • Exact Mass: 278.16300
  • Monoisotopic Mass: 278.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.6
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.143
  • Boiling Point: 420.6°C at 760 mmHg
  • Flash Point: 208.2°C
  • Refractive Index: 1.541
  • PSA: 61.80000
  • LogP: 2.54030

tert-butyl 3-(4-hydroxyphenyl)piperazine-1-carboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-(4-hydroxyphenyl)piperazine-1-carboxylate Pricemore >>

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